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Compound of Interest

Compound Name: Diacerein

Cat. No.: B7791163

An Objective Comparison for Researchers and Drug
Development Professionals

This guide provides a detailed comparison of the in vitro inhibitory effects of diacerein and its
active metabolite, rhein, on the cytochrome P450 enzyme CYP2D6. The data and protocols
presented are compiled from published research to assist scientists and professionals in drug
development in understanding the potential for drug-drug interactions.

Quantitative Comparison of CYP2D6 Inhibition

An in vitro study utilizing a high-performance liquid chromatography (HPLC)-based
dextromethorphan O-demethylase assay was conducted to determine the inhibitory potential of
diacerein and rhein on CYP2D6. The results, summarized in the table below, indicate that
while both compounds exhibit inhibitory effects, rhein is a more potent inhibitor of CYP2D6 than
its parent drug, diacerein.[1][2][3][4][5]

Compound IC50 (pM) Ki (M) Inhibition Mode
Diacerein 34.99 38.27 Mixed-mode
Rhein 26.22 32.27 Mixed-mode
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IC50: Half maximal inhibitory concentration. Ki: Inhibition constant.

Metabolic Conversion of Diacerein to Rhein

Diacerein is a prodrug that is completely metabolized to its active form, rhein, before reaching
systemic circulation. This metabolic conversion is a critical factor to consider when evaluating
the pharmacological and toxicological profiles of diacerein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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